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Compound of Interest

Compound Name: 5-Fluoro-2-methoxyaniline

Cat. No.: B161714

Essential Safety and Handling Guide for 5-
Fluoro-2-methoxyaniline

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This guide provides immediate and essential safety protocols,
personal protective equipment (PPE) recommendations, and operational and disposal plans for
5-Fluoro-2-methoxyaniline (CAS No: 1978-39-8). Adherence to these guidelines is critical for
minimizing exposure and ensuring a safe laboratory environment.

Synonyms: 2-Amino-4-fluoroanisole, 5-Fluoro-o-anisidine, 2-Amino-4-fluoro-1-
methoxybenzene[1]

Hazard Identification and Classification

5-Fluoro-2-methoxyaniline is classified as a hazardous substance. It is toxic if swallowed, in
contact with skin, or if inhaled.[1][2] It also causes skin and serious eye irritation.[2]

Hazard Statements:
e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[1][2]
e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]
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o H335: May cause respiratory irritation.[3][4]

Quantitative Safety Data

A summary of key quantitative data for 5-Fluoro-2-methoxyaniline is provided in the table

below for easy reference.

Property Value Source
Molecular Formula C7HsFNO [3]
Molecular Weight 141.14 g/mol [3]
Boiling Point 90 °C/760 mmHg [3]
Density 1.1981 g/mL at 25 °C [3]
Flash Point 108.9 °C (228.0 °F) - closed -

cup

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 5-Fluoro-2-

methoxyaniline to prevent exposure.

Protection Type

Specific Equipment

Purpose

Eye and Face Protection

Safety goggles with side-
shields or a face shield.

To protect eyes from splashes
and dust.[5][6]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact.
Gloves should be inspected
before use and changed

frequently.[6]

Body Protection

Laboratory coat, long-sleeved.

To protect skin and personal

clothing from contamination.[6]

Respiratory Protection

NIOSH-approved respirator
(e.g., N95 dust mask).

To be used in a well-ventilated
area or a chemical fume hood

to minimize inhalation.[6]
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Operational Plan for Safe Handling

A systematic approach to handling 5-Fluoro-2-methoxyaniline is crucial for safety. The
following workflow outlines the key steps from preparation to disposal.

Safe Handling Workflow for 5-Fluoro-2-methoxyaniline
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Caption: Safe Handling Workflow for 5-Fluoro-2-methoxyaniline

First Aid Measures

In case of exposure, immediate action is necessary.

o |f Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.[1][2]
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« If on Skin: Take off immediately all contaminated clothing and wash it before reuse.[1][2]
Wash with plenty of water. Call a POISON CENTER or doctor if you feel unwell.[1][2]

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor.[1][2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2][7]

Disposal Plan

Proper disposal of 5-Fluoro-2-methoxyaniline and any contaminated materials is crucial to
prevent environmental contamination and ensure safety.

Disposal Procedure:

e Segregation: Collect all waste material, including unused product and contaminated PPE, in
a designated and properly labeled hazardous waste container.

o Container: The container must be tightly sealed and stored in a cool, dry, and well-ventilated
area, away from incompatible materials.

o Labeling: Clearly label the waste container with the chemical name and associated hazards.

» Disposal: Dispose of the contents and the container at an approved waste disposal plant,
following all local, regional, and national regulations.[1][7] Do not empty into drains.[7]

Hierarchy of Controls

To ensure the highest level of safety, a hierarchical approach to risk mitigation should be
implemented.
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Hierarchy of Controls for Chemical Safety
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Caption: Hierarchy of Controls for Chemical Safety

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-fluoro-2-methoxyaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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